Novel self-assembled dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone motif†

Chemical Science Pub Date: 2012-01-18 DOI: 10.1039/C2SC01004F

Abstract

Novel dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone (UPy) motif have been developed. The dynamic catenation process was due to the selective cyclization of bifunctional UPy molecules over a wide concentration range with the assistance of the cyclobis(paraquat-p-phenylene) (CBPQT4+4+) macrocycle. The self-assembled [2]catenanes were stabilized by a combination of different non-covalent interactions comprising quadruple hydrogen bonding and host–guest interactions. This type of non-covalent bonded catenane is the first one interlocked by multiple hydrogen bonding interactions instead of metal–ligand interactions.

Graphical abstract: Novel self-assembled dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone motif
Novel self-assembled dynamic [2]catenanes interlocked by the quadruple hydrogen bonding ureidopyrimidinone motif†
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